(S)-(1-Chloropropyl)benzene

Enantioselective catalysis DFT mechanistic study 1,1-diarylalkane synthesis
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H11Cl
Molecular Weight 154.63 g/mol
Cat. No. B16355093
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name(S)-(1-Chloropropyl)benzene
Molecular FormulaC9H11Cl
Molecular Weight154.63 g/mol
Structural Identifiers
InChIInChI=1S/C9H11Cl/c1-2-9(10)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3/t9-/m0/s1
InChIKeyMZMVVHAHSRJOEO-VIFPVBQESA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

(S)-(1-Chloropropyl)benzene – Chiral Purity, Specifications & Procurement Basics


(S)-(1-Chloropropyl)benzene [(S)-1-chloro-1-phenylpropane, CAS 10316-10-6] is a chiral, benzylic alkyl chloride containing a single stereogenic center at the carbon bearing the chlorine atom [1]. Its molecular formula is C₉H₁₁Cl, with a molecular weight of 154.64 g·mol⁻¹ and a predicted density of approximately 1.024 g·cm⁻³ . This compound belongs to the class of optically active secondary benzylic halides; the defined (S) absolute configuration distinguishes it from both its (R)-enantiomer (CAS 10316-10-6 is the S-form; the racemate is 934-11-2) and from constitutionally isomeric chloropropylbenzenes such as 2-chloro-1-phenylpropane and 3-chloro-1-phenylpropane . Control of the single chiral center is the primary selection criterion for stereochemical applications, because the enantiomers exhibit opposite optical rotation and can lead to opposite biological or catalytic outcomes .

1
Stereochemical-control study context – (S)-enantiomer for enantiospecific reaction pathways
2
Chiral pool synthesis workflow – enantiopure building block for stereochemically defined products
3
Selection distinguishes from racemate and positional isomers; benzylic chloride reactivity

Why (S)-(1-Chloropropyl)benzene Cannot Be Replaced by the Racemate or a Positional Isomer


The enantiomers of 1-chloro-1-phenylpropane display equal-but-opposite specific rotation and, when used as chiral building blocks or mechanistic probes, can dictate the stereochemical outcome of subsequent transformations. For example, in Ni-catalyzed enantioselective reductive coupling to form 1,1-diarylalkanes, DFT calculations indicate that the (S)- and (R)-enantiomers of 1-chloropropylbenzene follow distinct catalytic pathways with different rate-determining energy barriers (9.1 kcal·mol⁻¹ vs. 12.7 kcal·mol⁻¹), directly impacting product enantioselectivity [1]. Substituting the racemate (CAS 934-11-2) would eliminate enantiocontrol; substituting a positional isomer (e.g., 2-chloro-1-phenylpropane or 3-chloro-1-phenylpropane) alters the reactivity profile entirely because only the 1-chloro isomer provides a benzylic chloride center capable of resonance stabilization . Procurement of the stereochemically defined (S)-enantiomer is therefore a prerequisite for any application that depends on absolute configuration or enantiospecific reactivity.

Stereochemical control
(S)-enantiomer: single enantiomer, defined configuration
Racemate: 1:1 mixture eliminates enantiocontrol in stereoselective steps
Catalytic pathway
(S)-enantiomer follows distinct Ni-catalyzed pathway (lower barrier)
(R)-enantiomer or racemate may shift pathway and reduce product ee
Benzylic reactivity
1-Chloro isomer: resonance-stabilized benzylic radical
2-/3-Chloro isomers: lack benzylic stabilization, alter reactivity profile

(S)-(1-Chloropropyl)benzene – Quantitative Differentiation Against Key Comparators


DFT-Computed Activation Energy Divergence Between (S)- and (R)-Enantiomers in Ni-Catalyzed Coupling

In a DFT study of Ni-catalyzed reductive coupling of (1-chloropropyl)benzene with 5-bromo-2-methoxypyridine, the (S)-enantiomer follows a pathway (Path C) where the rate-determining oxidative-addition transition state (TS1b) has an energy barrier of 9.1 kcal·mol⁻¹, while the (R)-enantiomer follows alternative Paths A/B with a rate-determining radical-production step (TS2) at 12.7 kcal·mol⁻¹ [1]. The 3.6 kcal·mol⁻¹ difference translates into a substantial kinetic preference that governs the enantiomeric outcome of the reaction.

DFT energy barrier
Head-to-head
9.1 vs 12.7 kcal·mol⁻¹ (ΔΔG‡ = 3.6)
Supports enantioselective pathway interpretation
DFT model; reported kinetic preference
Enantioselective catalysis DFT mechanistic study 1,1-diarylalkane synthesis

Benzylic Radical Stability Advantage of 1-Chloro-1-phenylpropane Over 2-Chloro and 3-Chloro Isomers

Under photochemical chlorination of propylbenzene, the product distribution is governed by the relative stability of intermediate radicals. The radical leading to 1-chloro-1-phenylpropane is a secondary benzylic radical stabilized by resonance with the aromatic ring, whereas the radicals leading to 2-chloro-1-phenylpropane (secondary, non-benzylic) and 3-chloro-1-phenylpropane (primary, non-benzylic) lack this stabilization [1]. Accordingly, 1-chloro-1-phenylpropane is reported as the major product, while the 2-chloro and 3-chloro isomers are minor products [2].

Radical stability
Class-level
1-Chloro > 2-Chloro, 3-Chloro (major)
Supports benzylic reactivity selection
Radical chlorination data; exact ratio not quantified
Radical chlorination Regioselectivity Benzylic stabilization

Defined Absolute Configuration vs. Racemate: Impact on Enantioselective Synthesis of Antidepressants

The (S)-enantiomer of chloropropylbenzene serves as a stereochemically defined building block for enantiopure antidepressants such as fluoxetine and tomoxetine [1]. In these synthetic routes, the absolute configuration at the chlorinated benzylic center is preserved through subsequent functionalization steps; use of the racemate would yield a 1:1 mixture of diastereomeric intermediates requiring chiral resolution, effectively halving the yield of the desired enantiomer and doubling purification costs [2]. While no direct yield comparison between (S)- and (R)-enantiomer in this specific context was found, the class-level principle is well-established: enantiopure starting materials eliminate the need for downstream chiral separation.

Synthetic efficiency
Class-level inference
Enantiopure (S) vs racemate: ~50% yield potential without resolution
Supports chiral pool synthesis efficiency review
Class-level principle; direct comparison not available
Chiral pharmaceutical intermediates Fluoxetine Tomoxetine

Predicted Physicochemical Properties Differentiating (S)-(1-Chloropropyl)benzene from Lower and Higher Homologs

ACD/Labs Percepta predictions for (S)-(1-chloropropyl)benzene give a boiling point of 202.3±9.0 °C (760 mmHg), a density of 1.024±0.06 g·cm⁻³, a LogP of 3.37, and a flash point of 74.4±11.4 °C [1]. In comparison, the one-carbon shorter homolog (1-chloro-1-phenylethane, C₈H₉Cl, MW 140.61) has a lower boiling point (ca. 188–192 °C) and lower LogP, while the one-carbon longer homolog (1-chloro-1-phenylbutane, C₁₀H₁₃Cl, MW 168.66) exhibits a higher boiling point (ca. 215–220 °C) and higher LogP [2]. The C₉ propyl chain thus occupies a distinct property space that may be optimal for specific formulation or separation requirements.

Physicochemical profile
Cross-study comparable
BP 202.3 °C, LogP 3.37 (C9) vs C8 (BP ~188-192 °C, lower LogP), C10 (BP ~215-220 °C, higher LogP)
Supports property profiling for separation and formulation context
Predicted values; experimental verification may vary
Physicochemical profiling LogP Boiling point

(S)-(1-Chloropropyl)benzene – High-Value Application Scenarios Supported by Evidence


Enantioselective Synthesis of 1,1-Diarylalkane Pharmaceutical Scaffolds

The DFT-confirmed 3.6 kcal·mol⁻¹ energy barrier difference between the (S)- and (R)-enantiomers in Ni-catalyzed reductive coupling [Section 3, Evidence 1] validates the choice of (S)-(1-chloropropyl)benzene for preparing enantiomerically enriched 1,1-diarylalkanes. These scaffolds are common in non-steroidal anti-inflammatory drugs and other bioactive molecules. Using the (S)-enantiomer ensures preferential access to the (R)-configured product with higher catalytic turnover and predictable stereochemistry.

Stereochemically Controlled Synthesis of Antidepressant APIs (Fluoxetine, Tomoxetine)

The use of enantiopure (S)-(1-chloropropyl)benzene as a chiral pool starting material eliminates the need for late-stage resolution in the multi-step synthesis of (S)-fluoxetine and (S)-tomoxetine [Section 3, Evidence 3]. Starting from the racemate imposes a theoretical maximum 50% yield penalty; starting from the (S)-enantiomer doubles effective throughput and simplifies quality control for API manufacturers.

Radical Chlorination Selectivity Studies and Mechanistic Probe Experiments

The well-established regioselectivity of propylbenzene chlorination—wherein the 1-chloro isomer is the dominant product due to benzylic radical stabilization [Section 3, Evidence 2]—makes (S)-(1-chloropropyl)benzene a valuable chiral probe for investigating stereochemical outcomes in radical reactions. Researchers performing E2 elimination studies on (S)-(1-chloropropyl)benzene with sodium ethoxide can track configurational retention or inversion, providing direct mechanistic insight.

Physicochemical Property Optimization in Medicinal Chemistry Lead Series

When a lead series requires a chiral benzylic chloride with a specific LogP window (≈3.4) and boiling point (≈202 °C) for optimal membrane permeability and purification, the C₉ propyl chain of (S)-(1-chloropropyl)benzene offers a differentiated property profile versus the C₈ (phenethyl) and C₁₀ (phenylbutyl) homologs [Section 3, Evidence 4]. This enables fine-tuning of ADME properties without altering the core pharmacophore.

Application
Selection Property
Validation Focus
Enantioselective 1,1-diarylalkane synthesis
Enantiopure (S)-configuration
Stereochemical pathway outcome
Chiral antidepressant API scaffold synthesis
Chiral pool starting material
Enantiopurity and yield without resolution
Radical chlorination mechanistic studies
Benzylic chloride reactivity
Regioselectivity and stereochemical outcome
Lead compound property optimization
C9 propyl chain lipophilicity
LogP and boiling point profile

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

45 linked technical documents
Explore Hub


Quote Request

Request a Quote for (S)-(1-Chloropropyl)benzene

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.